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For Immediate Release

[City, State] – [Date] – 4-(Benzyloxy)benzene-1-sulfonyl chloride, a versatile reagent in

organic synthesis, is commercially available from a range of suppliers, catering to the needs of

researchers and drug development professionals. This compound serves as a key building

block for the synthesis of various sulfonamide derivatives, which are of significant interest in

medicinal chemistry due to their diverse biological activities. This document provides a

comprehensive overview of purchasing options, detailed experimental protocols for its use, and

insights into its application in drug discovery, particularly in the development of kinase

inhibitors.

Commercial Suppliers and Purchasing Options
A variety of chemical suppliers offer 4-(benzyloxy)benzene-1-sulfonyl chloride in different

quantities and purities. Researchers can select the most suitable option based on their specific

experimental needs and budget. Below is a summary of the available purchasing options from

prominent suppliers:
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Supplier
Catalog
Number

Purity
Available
Quantities

Price (USD)

Crescent

Chemical

Company

CDS012859 Not Specified 25 mg
Contact for

pricing

CymitQuimica 54-OR350065 98%
1 g, 5 g, 25 g,

100 g

€32.00, €93.00,

€279.00,

€1,018.00

BLD Pharm Not Specified Not Specified
Contact for

options

Contact for

pricing

ChemicalBook Not Specified Not Specified
Contact for

options

Contact for

pricing

Molport
Molport-000-874-

830
Not Specified

Contact for

options

Contact for

pricing

Sigma-Aldrich CDS012859 Not Specified 25 mg €70.10

Chemenu CM374046 95%+
Contact for

options

Contact for

pricing

Note: Prices are subject to change and may not include shipping and handling fees. It is

recommended to contact the suppliers directly for the most current pricing and availability.

Application in the Synthesis of Sulfonamides
4-(Benzyloxy)benzene-1-sulfonyl chloride is primarily used in the synthesis of sulfonamides

through its reaction with primary or secondary amines. The resulting 4-

(benzyloxy)benzenesulfonamides can serve as precursors to a wide array of compounds with

potential therapeutic applications. The benzyloxy group can act as a protecting group for the

phenol, which can be deprotected in a later synthetic step to yield the corresponding 4-

hydroxybenzenesulfonamide derivative.

Experimental Protocol: General Synthesis of 4-
(Benzyloxy)benzenesulfonamides
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This protocol outlines a general procedure for the reaction of 4-(benzyloxy)benzene-1-
sulfonyl chloride with a primary amine. This method can be adapted for various amines to

generate a library of sulfonamide compounds.

Materials:

4-(Benzyloxy)benzene-1-sulfonyl chloride

Primary amine (e.g., aniline)

Anhydrous dichloromethane (DCM)

Triethylamine (TEA) or Pyridine

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask under a nitrogen atmosphere, dissolve

the primary amine (1.0 equivalent) in anhydrous dichloromethane.

Addition of Base: Add triethylamine or pyridine (1.2 equivalents) to the solution at room

temperature.
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Addition of Sulfonyl Chloride: Cool the reaction mixture to 0 °C using an ice bath. Slowly add

a solution of 4-(benzyloxy)benzene-1-sulfonyl chloride (1.1 equivalents) in anhydrous

dichloromethane to the stirred amine solution.

Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-

16 hours. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel. Wash

the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water) or by column chromatography on silica gel.

Application in Drug Discovery: Kinase Inhibitors
Sulfonamide-containing molecules are prevalent in drug discovery and are key components of

many approved drugs. In particular, derivatives of benzenesulfonamides are being investigated

as inhibitors of various protein kinases, which are crucial regulators of cell signaling.

Dysregulation of kinase activity is a hallmark of many diseases, including cancer. The synthesis

of novel sulfonamide libraries using reagents like 4-(benzyloxy)benzene-1-sulfonyl chloride
is a common strategy in the search for new and effective kinase inhibitors.

The general structure of many kinase inhibitors consists of a core scaffold that binds to the

ATP-binding site of the kinase, and various substituents that confer selectivity and improve

pharmacokinetic properties. The 4-(benzyloxy)phenylsulfonamide moiety can be incorporated

into these structures to interact with specific residues in the kinase domain.

Below is a conceptual representation of a signaling pathway that could be targeted by a kinase

inhibitor derived from 4-(benzyloxy)benzene-1-sulfonyl chloride.
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Caption: A simplified MAPK/ERK signaling pathway, a common target in cancer therapy. Kinase

inhibitors can block this pathway at various points, such as at the level of RAF kinases.

The following diagram illustrates the general experimental workflow for the synthesis and

screening of a potential kinase inhibitor derived from 4-(benzyloxy)benzene-1-sulfonyl
chloride.
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Caption: A general workflow for the synthesis and screening of novel sulfonamide-based kinase

inhibitors.

To cite this document: BenchChem. [Commercial Availability and Synthetic Applications of 4-
(Benzyloxy)benzene-1-sulfonyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1335511#commercial-suppliers-and-purchasing-
options-for-4-benzyloxy-benzene-1-sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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